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Compound of Interest

Compound Name: Cyclohexyl propionate

Cat. No.: B1665103

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical
properties and structural characteristics of cyclohexyl propionate. The information is
presented to support research, scientific analysis, and professionals in the field of drug
development. All quantitative data has been summarized in structured tables for ease of
comparison, and a detailed experimental protocol for its synthesis is provided.

Chemical Identity and Structure

Cyclohexyl propionate, also known as cyclohexyl propanoate, is the ester formed from the
reaction of cyclohexanol and propionic acid.[1][2] Its chemical formula is COH1602.[1] The
structure consists of a cyclohexyl ring attached to the oxygen atom of a propionate group.

Molecular Structure:

IUPAC Name: cyclohexyl propanoate[1]

SMILES: CCC(=0)OC1CCCCC1[1]

InChl: InChl=1S/C9H1602/c1-2-9(10)11-8-6-4-3-5-7-8/h8H,2-7H2,1H3[1]

InChiKey: MAMMVUWCKMOLSG-UHFFFAOYSA-N[1]
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Physicochemical Properties

Cyclohexyl propionate is a colorless liquid with a characteristic fruity aroma, often described
as apple- or banana-like.[2] It is generally insoluble in water. A summary of its key
physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Cyclohexyl Propionate

Property Value Reference(s)
Molecular Weight 156.22 g/mol [1]

Boiling Point 72-73 °C at 10 mmHg [2]

Density 0.954 g/mL at 25 °C [2]

Refractive Index 1.441 at 20 °C [2]

Flash Point Combustible liquid [3]

Solubility Insoluble in water

Appearance Colorless liquid [2]

Spectroscopic Data

The structural characterization of cyclohexyl propionate is supported by various
spectroscopic technigues.

o Mass Spectrometry (MS): The electron ionization (EI) mass spectrum of cyclohexyl
propionate shows characteristic fragmentation patterns. Key fragments are observed at m/z
values of 57.0 (base peak), 82.0, 29.0, 67.0, and 75.0.[1]

e Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands for the
ester functional group. A strong C=0 stretching vibration is expected around 1730 cm~1, and
C-O stretching vibrations will also be present.[4][5]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o 'H NMR: The proton NMR spectrum will show signals corresponding to the protons of the
cyclohexyl ring and the ethyl group of the propionate moiety.

o 183C NMR: The carbon NMR spectrum will exhibit distinct peaks for the carbonyl carbon of
the ester, the carbons of the cyclohexyl ring, and the carbons of the ethyl group.[1]

Experimental Protocols

Synthesis of Cyclohexyl Propionate via Microwave-
Assisted Esterification

A high-yield synthesis of cyclohexyl propionate can be achieved through the direct
esterification of propionic acid and cyclohexanol using a solid acid catalyst under microwave
irradiation.[6]

Materials:

Propionic acid

Cyclohexanol

Ferric sulfate hydrate (Fe2(SOa4)3-xH20) as a catalyst

Cyclohexane (as a water-carrying agent)
Instrumentation:

e Microwave reactor

Procedure:

¢ In a suitable reaction vessel, combine propionic acid (0.05 mol), cyclohexanol (in a 3:1 molar
ratio to propionic acid), 1.5 g of ferric sulfate hydrate, and 6 mL of cyclohexane.[6]

¢ Place the reaction vessel in the microwave reactor.

« [rradiate the mixture at a power of 700 W for 30 minutes.[6]
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 After the reaction is complete, allow the mixture to cool to room temperature.

e The resulting cyclohexyl propionate can be purified by standard methods such as filtration
to remove the catalyst, followed by distillation to isolate the final product.

This method has been reported to achieve a yield of up to 94.4%.[6]

Visualizations
Chemical Structure of Cyclohexyl Propionate

Caption: 2D structure of the cyclohexyl propionate molecule.

Experimental Workflow for Microwave-Assisted
Synthesis

Reactants:
Propionic Acid
Cyclohexanol

Ferric Sulfate Hydrate
Cyclohexane

Purification:
1. Filtration
2. Distillation

Microwave Irradiation
(700W, 30 min)

Cooling to

Room Temperature Cyclohexyl Propionate

Click to download full resolution via product page

Caption: Workflow for the synthesis of cyclohexyl propionate.

Safety and Handling

Cyclohexyl propionate is a combustible liquid.[3] Standard laboratory safety precautions
should be observed when handling this chemical. This includes wearing appropriate personal
protective equipment such as gloves, safety glasses, and a lab coat.[3] The compound should
be used in a well-ventilated area. In case of fire, use dry chemical, carbon dioxide, or alcohol-
resistant foam extinguishers.[3]

Applications

Cyclohexyl propionate is primarily used as a synthetic flavoring and fragrance agent due to
its pleasant fruity aroma.[2] It finds applications in the food and beverage industry, as well as in
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personal care products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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